Cas no 119301-02-9 (Octanediimidamide)
Octanediimidamide structure
Product Name:Octanediimidamide
CAS No:119301-02-9
MF:C8H18N4
MW:170.255321025848
CID:132161
PubChem ID:4386521
Update Time:2025-04-19
Octanediimidamide Chemical and Physical Properties
Names and Identifiers
-
- Octanediimidamide
- 1,6-DIAMIDINOHEXANE
- Octandiamidin
- octanediamidine
- Suberamidine(6CI)
- Suberinsaeureamidin
- AKOS006295192
- CHEMBL105668
- 1,7-diimino-1,7-octanediamine
- 119301-02-9
- DTXSID60402723
- BDBM50032477
- SCHEMBL23668354
- D33122
-
- Inchi: 1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
- InChI Key: BVHMSBKWWMXRLG-UHFFFAOYSA-N
- SMILES: NC(CCCCCCC(=N)N)=N
Computed Properties
- Exact Mass: 170.15300
- Monoisotopic Mass: 170.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 99.74000
- LogP: 2.79900
Octanediimidamide Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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